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Compound of Interest

Compound Name: rel-cis-Pinic acid

CAS No.: 208651-71-2

Cat. No.: B15624189

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pinic acid, a dicarboxylic acid derived from the atmospheric oxidation of pinenes, has been a

subject of scientific inquiry for decades. Its journey from a laboratory curiosity to a key molecule

in understanding atmospheric chemistry provides a fascinating case study in the evolution of

environmental science. This technical guide offers a comprehensive historical perspective on

pinic acid research, detailing its discovery, the evolution of its synthesis and analysis, and its

significance in the formation of secondary organic aerosols (SOAs). While the primary focus of

pinic acid research has been its role in atmospheric processes, this guide will also address the

current state of knowledge regarding its biological activities, or lack thereof, to provide a

complete picture for the drug development community.

The Discovery and Early Years: From Ozonolysis to
Atmospheric Relevance
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Pinic acid was first identified in 1955 as a product of the liquid-phase ozonolysis of α-pinene.[1]

[2] For several decades following its initial discovery, research on pinic acid remained largely

within the realm of fundamental organic chemistry. However, its atmospheric importance was

not recognized until 1997.[1] A series of smog chamber experiments revealed that cis-pinic acid

is a significant condensed-phase product from the ozonolysis of both α-pinene and β-pinene,

establishing it as a crucial component of SOAs.[1] This discovery marked a turning point,

shifting the focus of pinic acid research towards atmospheric science, where it has since played

a pivotal role in understanding air quality and climate.[1]

Physicochemical Properties: A Summary of Key
Data
The study of pinic acid's physical and chemical properties has been essential for modeling its

behavior in the atmosphere. The following table summarizes key physicochemical data for cis-

pinic acid.

Property Value Reference(s)

Molecular Formula C₉H₁₄O₄ [3]

Molecular Weight 186.20 g/mol [3]

CAS Number 473-73-4 [3]

Melting Temperature 364.32 K [4][5]

Enthalpy of Fusion
Varies (e.g., reported as

relatively high)
[4][5]

Water Solubility

Better solubility than

monocarboxylic acids like

pinonic acid

[4][5]

Atmospheric Formation of Pinic Acid: Key Pathways
The primary routes for pinic acid formation in the atmosphere involve the gas-phase oxidation

of α-pinene and β-pinene, which are abundant biogenic volatile organic compounds (BVOCs)
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emitted by vegetation.[1] The two main oxidants responsible for this transformation are ozone

(O₃) and the hydroxyl radical (OH).

Ozonolysis Pathway
The reaction of α-pinene with ozone is a major atmospheric source of pinic acid.[1] This

process is initiated by the addition of ozone to the double bond of α-pinene, forming an

unstable primary ozonide. This intermediate rapidly decomposes into a Criegee intermediate,

which then undergoes a series of reactions to form various products, including pinic acid.[1]

Figure 1: Simplified formation pathway of pinic acid from α-pinene ozonolysis.
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Caption: Simplified formation pathway of pinic acid from α-pinene ozonolysis.

Photooxidation by Hydroxyl Radicals
During the daytime, the reaction of α-pinene with the hydroxyl radical (OH) is another

significant pathway for pinic acid formation.[1] This reaction begins with the addition of the OH
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radical to the double bond of α-pinene, followed by a cascade of reactions involving molecular

oxygen (O₂) and nitrogen oxides (NOx) that ultimately yield pinic acid.[1]

Experimental Methodologies: A Historical Overview
The experimental techniques used to study pinic acid have evolved significantly over time, from

early synthetic organic chemistry methods to sophisticated atmospheric simulation and

analytical techniques.

Early Synthesis: Ozonolysis of α-Pinene
The initial identification of pinic acid relied on liquid-phase ozonolysis of α-pinene. A general

protocol for such a synthesis involves:

Reaction Setup: Dissolving α-pinene in a suitable solvent (e.g., ethyl acetate) and cooling the

solution to a low temperature (e.g., -78°C).

Ozonolysis: Bubbling ozone gas through the solution until the reaction is complete, often

indicated by a color change.

Workup: Quenching the reaction with a reducing agent (e.g., dimethyl sulfide) to decompose

the ozonide.

Purification: Extracting and purifying the resulting pinic acid using techniques such as

column chromatography or recrystallization.

Modern Atmospheric Simulation: Smog Chamber
Experiments
To study the atmospheric formation of pinic acid under controlled conditions, researchers utilize

atmospheric simulation chambers, also known as smog chambers.[1] A typical experimental

workflow is as follows:

Chamber Preparation: The chamber, a large Teflon bag, is flushed with purified air to remove

any contaminants.
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Injection of Precursors: Known concentrations of α-pinene and an oxidant precursor (e.g.,

ozone or a source of OH radicals) are injected into the chamber.

Reaction Initiation: The reaction is initiated, often by turning on UV lights to generate OH

radicals.

Monitoring: The concentrations of reactants and products, including gaseous and particulate

pinic acid, are monitored in real-time using advanced analytical instruments such as

Chemical Ionization Mass Spectrometry (CIMS) and Aerosol Mass Spectrometry (AMS).

Data Analysis: The collected data is used to determine reaction kinetics, product yields, and

the contribution of pinic acid to SOA formation.

Figure 2: General experimental workflow for smog chamber studies of pinic acid formation.
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Caption: General workflow for smog chamber studies of pinic acid formation.
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Biological Activity and Signaling Pathways: An
Unexplored Frontier
A comprehensive search of the scientific literature reveals a significant gap in the

understanding of pinic acid's biological effects. To date, research has been overwhelmingly

focused on its role in atmospheric chemistry. There is a notable absence of studies

investigating the potential for pinic acid to interact with biological systems, including any cellular

signaling pathways.

Therefore, for the drug development community, pinic acid remains a largely unexplored

molecule. There is currently no evidence to suggest that it possesses any therapeutic

properties or engages in specific signaling cascades within human cells. This presents both a

challenge and an opportunity. The lack of existing data means that any investigation into its

biological activity would be breaking new ground. Future research could explore its potential for

cytotoxicity, anti-inflammatory effects, or interactions with specific cellular targets, but such

studies would be starting from a baseline of no prior biological characterization.

Conclusion
The historical trajectory of pinic acid research has been one of a molecule that transitioned

from a chemical curiosity to a cornerstone of atmospheric science. Its discovery and the

subsequent elucidation of its formation pathways have been instrumental in advancing our

understanding of secondary organic aerosol formation and its impact on air quality and climate.

While the atmospheric chemistry of pinic acid is a mature field of study, its biological properties

remain a complete unknown. For researchers in drug development, pinic acid represents a

blank slate, with no currently known signaling pathways or biological activities. This highlights a

potential, albeit speculative, area for future exploratory research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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